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Technical Guide: 4-N-Desacetyl-5-N-acetyl
Oseltamivir
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-N-Desacetyl-5-N-acetyl Oseltamivir is a recognized process-related impurity and potential

metabolite of Oseltamivir, an antiviral medication used for the treatment and prevention of

influenza A and B viruses.[1] As with any pharmaceutical compound, the identification,

synthesis, and characterization of impurities are critical for ensuring the safety, efficacy, and

quality of the final drug product. This technical guide provides a comprehensive overview of the

chemical structure, potential synthetic pathways, and analytical methodologies relevant to 4-N-
Desacetyl-5-N-acetyl Oseltamivir, also known as Oseltamivir EP Impurity G.

Chemical Structure and Identification
4-N-Desacetyl-5-N-acetyl Oseltamivir is a stereoisomer of Oseltamivir where the acetyl group

on the C4 amino group is absent, and an acetyl group is present on the C5 amino group.
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Property Value

IUPAC Name
ethyl (3R,4R,5S)-5-acetamido-4-amino-3-

(pentan-3-yloxy)cyclohex-1-enecarboxylate

Synonyms

Oseltamivir EP Impurity G, (3R,4R,5S)-5-

(Acetylamino)-4-amino-3-(1-ethylpropoxy)-1-

cyclohexene-1-carboxylic Acid Ethyl Ester

CAS Number 956267-10-0

Molecular Formula C₁₆H₂₈N₂O₄

Molecular Weight 312.40 g/mol

Canonical SMILES
CCC(CC)O[C@@H]1C=C(C--INVALID-LINK--

NC(=O)C)C(=O)OCC

InChI String

InChI=1S/C16H28N2O4/c1-5-12(6-2)22-14-9-

11(16(20)21-7-3)8-13(15(14)17)18-

10(4)19/h9,12-15H,5-8,17H2,1-4H3,

(H,18,19)/t13-,14+,15+/m0/s1

Experimental Protocols
While a specific, detailed, and validated experimental protocol for the synthesis of 4-N-
Desacetyl-5-N-acetyl Oseltamivir is not readily available in peer-reviewed literature, a

plausible synthetic route can be derived from general methods for synthesizing Oseltamivir

impurities and chiral isomers. The following protocols are adapted from such generalized

procedures.[2][3]

Hypothetical Synthesis of 4-N-Desacetyl-5-N-acetyl
Oseltamivir
The synthesis of this impurity would likely involve a multi-step process starting from a suitable

chiral precursor, similar to the synthesis of Oseltamivir itself. A key step would be the selective

acylation of the C5 amino group while the C4 amino group remains unprotected or is

selectively deprotected. A potential, though unverified, synthetic approach is outlined in the

flowchart below.
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Disclaimer: The following is a proposed synthetic scheme and has not been experimentally

validated based on the available literature.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [chemical structure of 4-N-Desacetyl-5-N-acetyl
Oseltamivir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585361#chemical-structure-of-4-n-desacetyl-5-n-
acetyl-oseltamivir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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